3-(4-Chlorophenyl)pyrrolidine oxalate
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Overview
Description
3-(4-Chlorophenyl)pyrrolidine oxalate is a useful research compound. Its molecular formula is C12H14ClNO4 and its molecular weight is 271.7. The purity is usually 95%.
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Scientific Research Applications
Reactivity and Coordination Polymers
Research by Ghosh et al. (2004) explores the reactivity of pyridine-2,4,6-tricarboxylic acid with Zn(II) salts, forming coordination polymers with oxalate and pyridine, indicating the potential for designing novel materials with specific properties Ghosh, Savitha, & Bharadwaj, 2004.
Oxidative Degradation Studies
Amadelli et al. (2011) and Fan et al. (2016) investigate the oxidative degradation of phenolic compounds, such as 4-chlorophenol, using electrochemical systems and bimetallic, zero-valent iron–aluminum/air/water systems, respectively. These studies highlight methods for environmental remediation and pollution control Amadelli, Samiolo, Battisti, & Velichenko, 2011; Fan, Wang, & Ma, 2016.
Mechanism-Based Inhibition Studies
Williams and Lawson (1998) explore the mechanism-based inhibition of monoamine oxidase B by 3-aryl-Delta3-pyrrolines, demonstrating the potential pharmaceutical applications of pyrrolidine derivatives in designing inhibitors for specific enzymes Williams & Lawson, 1998.
Mixed-Lanthanide Metal-Organic Frameworks
Research by Yang et al. (2018) on mixed-lanthanide metal-organic frameworks using sodium oxalate as an ancillary ligand shows applications in temperature sensing, further illustrating the versatility of oxalate in creating functional materials for sensing applications Yang, Huang, Wang, Qiu, Feng, Song, Tang, Zhang, & Liu, 2018.
Future Directions
Properties
IUPAC Name |
3-(4-chlorophenyl)pyrrolidine;oxalic acid |
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InChI |
InChI=1S/C10H12ClN.C2H2O4/c11-10-3-1-8(2-4-10)9-5-6-12-7-9;3-1(4)2(5)6/h1-4,9,12H,5-7H2;(H,3,4)(H,5,6) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDOFVNBUMRMYOK-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1C2=CC=C(C=C2)Cl.C(=O)(C(=O)O)O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.69 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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